benzyl {[3-methyl-7-(3-methylbenzyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}acetate

• IUPAC Name: benzyl 2-[3-methyl-7-[(3-methylphenyl)methyl]-2,6-dioxopurin-8-yl]sulfanylacetate
• InChI: InChI=1S/C23H22N4O4S/c1-15-7-6-10-17(11-15)12-27-19-20(26(2)22(30)25-21(19)29)24-23(27)32-14-18(28)31-13-16-8-4-3-5-9-16/h3-11H,12-14H2,1-2H3,(H,25,29,30)
• InChI Key: DAXMUKNQOXASLN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C3=C(N=C2SCC(=O)OCC4=CC=CC=C4)N(C(=O)NC3=O)C
• Molecular Formula: C23H22N4O4S
• Molecular Weight: 450.5 g/mol
• CAS No.: 333420-16-9

Description

Benzyl {[3-methyl-7-(3-methylbenzyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}acetate is a useful research compound. Its molecular formula is C23H22N4O4S and its molecular weight is 450.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Intramolecular Pummerer Reactions

One key area of relevance is the study of intramolecular Pummerer reactions, as highlighted by Itoh et al. (1983). This research demonstrates the significance of such reactions in synthesizing α-acetoxy sulfides, which are crucial intermediates in organic synthesis. The study provides insight into the reaction mechanisms and conditions favorable for achieving high yields of desired products, which could be relevant for compounds with similar functional groups or reaction potential (Itoh, Numata, Yoshimura, & Ōae, 1983).

Multicomponent Dicyclization

Another relevant study by Geng et al. (2019) discusses the synthesis of benzo[e][1,4]diazepin-3-ones via a formal [4 + 2+1] annulation process. This research underscores the utility of multicomponent reactions in constructing complex heterocyclic structures, potentially relevant to the synthesis and functionalization of similar compounds. Such methodologies could be applied to synthesize derivatives of the compound , with implications for developing novel pharmacophores (Geng, Wang, Huang, Zhao, Zhou, Wu, & Wu, 2019).

Photooxygenation of Sulfides

Research by Bonesi et al. (1999) on the photooxygenation of sulfides, including benzyl sulfides, provides insights into the oxidation processes that could affect similar compounds. Understanding the conditions and outcomes of such reactions is crucial for manipulating sulfide-containing compounds, potentially influencing the design and synthesis of analogs with enhanced biological or chemical properties (Bonesi, Torriani, Mella, & Albini, 1999).

Tandem Pummerer-Diels-Alder Reactions

The work by Padwa, Cochran, and Kappe (1996) on tandem Pummerer-Diels-Alder reactions further demonstrates the versatility of combining Pummerer reactions with cycloaddition processes. This approach offers a novel cascade process for preparing complex organic molecules, indicating the potential for synthesizing structurally complex derivatives of the compound of interest (Padwa, Cochran, & Kappe, 1996).